Cas no 2228923-57-5 (4-(1H-pyrrol-3-yl)pyrrolidin-2-one)
4-(1H-pyrrol-3-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2228923-57-5
- 4-(1H-pyrrol-3-yl)pyrrolidin-2-one
- EN300-1789846
-
- Inchi: 1S/C8H10N2O/c11-8-3-7(5-10-8)6-1-2-9-4-6/h1-2,4,7,9H,3,5H2,(H,10,11)
- InChI Key: JVFSQVYCBJGBRB-UHFFFAOYSA-N
- SMILES: O=C1CC(C2C=CNC=2)CN1
Computed Properties
- Exact Mass: 150.079312947g/mol
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 44.9Ų
4-(1H-pyrrol-3-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789846-0.05g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-0.1g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-0.25g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-0.5g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-1.0g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1789846-2.5g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-5.0g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1789846-10.0g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1789846-1g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1789846-5g |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one |
2228923-57-5 | 5g |
$3728.0 | 2023-09-19 |
4-(1H-pyrrol-3-yl)pyrrolidin-2-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(1H-pyrrol-3-yl)pyrrolidin-2-one
Recent Advances in the Study of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5)
The compound 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the versatility of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one as a scaffold for the development of novel bioactive molecules. Its pyrrolidinone core, coupled with the pyrrole substituent, offers a promising platform for interactions with various biological targets. Researchers have successfully synthesized derivatives of this compound, exploring its potential in modulating enzymatic activity and receptor binding.
One of the key areas of investigation has been the compound's role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that 4-(1H-pyrrol-3-yl)pyrrolidin-2-one exhibits neuroprotective properties, potentially through the inhibition of oxidative stress and inflammation pathways. These findings open new avenues for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its CNS applications, recent research has explored the anticancer potential of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one derivatives. Structure-activity relationship (SAR) studies have identified specific modifications that enhance cytotoxicity against various cancer cell lines while minimizing off-target effects. These discoveries underscore the compound's potential as a lead structure for oncology drug development.
The pharmacokinetic profile of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one has also been a focus of recent investigations. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize its metabolic stability and distribution properties. These studies provide valuable insights for future formulation strategies and dosage optimization.
Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies and targeted drug delivery systems. The unique chemical properties of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one make it an attractive candidate for conjugation with other therapeutic agents or nanocarriers, potentially enhancing treatment efficacy and reducing side effects.
In conclusion, the growing body of research on 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5) demonstrates its significant potential across multiple therapeutic areas. Continued investigation into its mechanism of action, optimization of its derivatives, and exploration of novel applications will likely yield important contributions to the field of medicinal chemistry and drug development in the coming years.
2228923-57-5 (4-(1H-pyrrol-3-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)